Cas no 2648947-80-0 (pyridine-2,6-dicarboximidamide trihydrochloride)
pyridine-2,6-dicarboximidamide trihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- pyridine-2,6-dicarboximidamide trihydrochloride
- 2648947-80-0
- EN300-28246994
- Z5012228048
-
- Inchi: 1S/C7H9N5.ClH/c8-6(9)4-2-1-3-5(12-4)7(10)11;/h1-3H,(H3,8,9)(H3,10,11);1H
- InChI Key: LEVFFAMZKFBXDL-UHFFFAOYSA-N
- SMILES: C(C1=CC=CC(C(N)=N)=N1)(N)=N.Cl
Computed Properties
- Exact Mass: 271.015828g/mol
- Monoisotopic Mass: 271.015828g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 180
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 113Ų
pyridine-2,6-dicarboximidamide trihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28246994-0.05g |
pyridine-2,6-dicarboximidamide trihydrochloride |
2648947-80-0 | 95.0% | 0.05g |
$21.0 | 2025-03-19 | |
| Enamine | EN300-28246994-0.1g |
pyridine-2,6-dicarboximidamide trihydrochloride |
2648947-80-0 | 95.0% | 0.1g |
$30.0 | 2025-03-19 | |
| Enamine | EN300-28246994-0.25g |
pyridine-2,6-dicarboximidamide trihydrochloride |
2648947-80-0 | 95.0% | 0.25g |
$44.0 | 2025-03-19 | |
| Enamine | EN300-28246994-0.5g |
pyridine-2,6-dicarboximidamide trihydrochloride |
2648947-80-0 | 95.0% | 0.5g |
$69.0 | 2025-03-19 | |
| Enamine | EN300-28246994-1.0g |
pyridine-2,6-dicarboximidamide trihydrochloride |
2648947-80-0 | 95.0% | 1.0g |
$88.0 | 2025-03-19 | |
| Enamine | EN300-28246994-2.5g |
pyridine-2,6-dicarboximidamide trihydrochloride |
2648947-80-0 | 95.0% | 2.5g |
$186.0 | 2025-03-19 | |
| Enamine | EN300-28246994-5.0g |
pyridine-2,6-dicarboximidamide trihydrochloride |
2648947-80-0 | 95.0% | 5.0g |
$297.0 | 2025-03-19 | |
| Enamine | EN300-28246994-10.0g |
pyridine-2,6-dicarboximidamide trihydrochloride |
2648947-80-0 | 95.0% | 10.0g |
$465.0 | 2025-03-19 | |
| 1PlusChem | 1P02882P-50mg |
pyridine-2,6-dicarboximidamide trihydrochloride |
2648947-80-0 | 95% | 50mg |
$335.00 | 2024-05-08 | |
| 1PlusChem | 1P02882P-100mg |
pyridine-2,6-dicarboximidamide trihydrochloride |
2648947-80-0 | 95% | 100mg |
$485.00 | 2024-05-08 |
pyridine-2,6-dicarboximidamide trihydrochloride Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on pyridine-2,6-dicarboximidamide trihydrochloride
Recent Advances in the Study of Pyridine-2,6-dicarboximidamide Trihydrochloride (CAS: 2648947-80-0)
Pyridine-2,6-dicarboximidamide trihydrochloride (CAS: 2648947-80-0) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This compound, characterized by its pyridine core and dicarboximidamide functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of antimicrobial and antiviral research. The compound's unique chemical properties make it a valuable candidate for further investigation in drug development.
One of the key areas of research involving pyridine-2,6-dicarboximidamide trihydrochloride is its role as a potential inhibitor of viral proteases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits strong binding affinity to the active site of SARS-CoV-2 main protease (Mpro), a critical enzyme for viral replication. The study utilized molecular docking and in vitro assays to confirm the compound's inhibitory effects, suggesting its potential as a lead compound for COVID-19 therapeutics. The researchers also highlighted the compound's favorable pharmacokinetic properties, including good solubility and stability under physiological conditions.
In addition to its antiviral properties, pyridine-2,6-dicarboximidamide trihydrochloride has been investigated for its antimicrobial activity. A recent preprint on bioRxiv reported that the compound exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study employed minimum inhibitory concentration (MIC) assays and time-kill kinetics to evaluate the compound's efficacy. The results indicated that pyridine-2,6-dicarboximidamide trihydrochloride disrupts bacterial cell wall synthesis, a mechanism distinct from many existing antibiotics, which could help address the growing issue of antibiotic resistance.
The synthesis and optimization of pyridine-2,6-dicarboximidamide trihydrochloride have also been a focus of recent research. A 2024 paper in Organic & Biomolecular Chemistry described a novel, scalable synthetic route for the compound, improving yield and purity compared to previous methods. The authors emphasized the importance of controlling reaction conditions to minimize byproduct formation, which is critical for large-scale pharmaceutical production. Structural characterization using NMR spectroscopy and X-ray crystallography confirmed the compound's high purity and stability, further supporting its potential for clinical development.
Despite these promising findings, challenges remain in the development of pyridine-2,6-dicarboximidamide trihydrochloride as a therapeutic agent. Current research is addressing issues such as bioavailability and potential off-target effects. A recent review in Expert Opinion on Drug Discovery highlighted the need for further in vivo studies to assess the compound's safety and efficacy in animal models. Additionally, researchers are exploring structural modifications to enhance its pharmacological properties while maintaining its biological activity.
In conclusion, pyridine-2,6-dicarboximidamide trihydrochloride (CAS: 2648947-80-0) represents a promising candidate in the fields of antiviral and antimicrobial drug development. Recent studies have elucidated its mechanisms of action, optimized its synthesis, and demonstrated its potential in addressing critical medical challenges. Continued research will be essential to translate these findings into clinically viable therapies, particularly in the context of emerging infectious diseases and antibiotic resistance.
2648947-80-0 (pyridine-2,6-dicarboximidamide trihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)